Cas no 1342842-36-7 (3,4,5-trifluoro-N-(2-methylbutyl)aniline)

• Product Name: 3,4,5-trifluoro-N-(2-methylbutyl)aniline
• CAS No: 1342842-36-7
• MF: C₁₁H₁₄F₃N
• MW: 217.230773448944
• CID: 5208024
• PubChem ID: 62809762
• Update Time: 2025-11-06

3,4,5-trifluoro-N-(2-methylbutyl)aniline Chemical and Physical Properties

Names and Identifiers

• 3,4,5-trifluoro-N-(2-methylbutyl)aniline
• Benzenamine, 3,4,5-trifluoro-N-(2-methylbutyl)-

• Inchi： 1S/C11H14F3N/c1-3-7(2)6-15-8-4-9(12)11(14)10(13)5-8/h4-5,7,15H,3,6H2,1-2H3
• InChI Key： LKGMUCKNFNOPKS-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=C(C=1)NCC(C)CC)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 177
• XLogP3: 3.9
• Topological Polar Surface Area: 12

Additional information on 3,4,5-trifluoro-N-(2-methylbutyl)aniline

3,4,5-Trifluoro-N-(2-methylbutyl)aniline (CAS No. 1342842-36-7): Properties, Applications, and Market Insights

3,4,5-Trifluoro-N-(2-methylbutyl)aniline (CAS No. 1342842-36-7) is a specialized fluorinated aromatic amine compound that has garnered significant attention in pharmaceutical and agrochemical research. This unique molecule combines the structural features of a trifluorinated benzene ring with a branched alkylamine side chain, making it particularly valuable for modern drug discovery and material science applications.

The compound's molecular structure features three fluorine atoms at the 3, 4, and 5 positions of the benzene ring, which significantly influences its electronic properties and biological activity. The N-(2-methylbutyl) substitution introduces steric effects that can modulate receptor binding characteristics, a feature increasingly sought after in the development of targeted therapeutics and selective agrochemicals.

Recent studies highlight the growing importance of fluorinated aromatic compounds in medicinal chemistry, with 3,4,5-trifluoroaniline derivatives showing particular promise as building blocks for kinase inhibitors and GPCR modulators. The pharmaceutical industry's focus on precision medicine and personalized therapeutics has driven demand for such specialized intermediates, with 1342842-36-7 emerging as a valuable scaffold for drug candidates.

In material science applications, 3,4,5-Trifluoro-N-(2-methylbutyl)aniline serves as a precursor for advanced liquid crystal materials and organic electronic components. The compound's fluorine-rich structure contributes to enhanced thermal stability and electronic properties, making it suitable for next-generation display technologies and organic semiconductor applications.

The synthesis of CAS 1342842-36-7 typically involves multi-step organic transformations, with recent innovations focusing on more sustainable production methods. Green chemistry approaches utilizing catalytic fluorination and atom-economical reactions are being explored to improve the environmental profile of this valuable chemical intermediate.

Market analysis indicates steady growth in demand for fluorinated fine chemicals, with 3,4,5-trifluoroaniline derivatives representing an important segment. The compound's versatility across multiple industries contributes to its commercial significance, with applications ranging from pharmaceutical intermediates to advanced material precursors.

Quality control standards for 3,4,5-Trifluoro-N-(2-methylbutyl)aniline typically require high purity levels (>98%) with strict limits on related substances. Advanced analytical techniques including HPLC-MS and NMR spectroscopy are employed to ensure batch-to-batch consistency, particularly for pharmaceutical-grade material.

Storage and handling recommendations for CAS 1342842-36-7 emphasize protection from moisture and light, with optimal conditions being inert atmosphere storage at controlled temperatures. Proper handling procedures are essential to maintain the compound's stability and prevent degradation of its sensitive functional groups.

The future outlook for 3,4,5-Trifluoro-N-(2-methylbutyl)aniline appears promising, with ongoing research exploring novel applications in bioimaging probes and smart materials. As synthetic methodologies continue to advance and new therapeutic targets emerge, this fluorinated aniline derivative is poised to play an increasingly important role in cutting-edge chemical innovation.

For researchers and industry professionals seeking detailed technical specifications or custom synthesis options for 1342842-36-7, consultation with specialized chemical suppliers is recommended to ensure access to material meeting precise application requirements.